Cas no 76973-34-7 (6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile)

• Product Name: 6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile
• CAS No: 76973-34-7
• MF: C₂₀H₁₅N₅O₃
• MW: 373.364803552628
• MDL: MFCD00475800
• CID: 581273
• PubChem ID: 326813
• Update Time: 2025-06-20

6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-1,4-dihydro-3-methyl-4-(4-nitrophenyl)-1-phenyl-
• 6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• 3-methyl-6-amino-5-cyano-4-(4-nitrophenyl)-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazole
• 6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-3-methyl-4-(4-nitro-phenyl)-1-phenyl-1,4-dihydro-pyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-4-(4-nitrophenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazole
• ARONIS020796
• CBMicro_014272
• CHEMBL1490372
• CTK7C5955
• NSC298892
• 6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile
• MLS000757075
• Z56761932
• CL-396296
• DTXSID30316060
• BIM-0014356.P001
• AKOS000487487
• 6-AMINO-3-METHYL-4-(4-NITROPHENYL)-1-PHENYL-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-5-YL CYANIDE
• AG-690/11629183
• 6-amino-4-{4-nitrophenyl}-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• AKOS016043195
• SCHEMBL17351949
• NSC-298892
• SMR000528893
• AB00648130-02
• HMS2886E23
• CS-0317198
• F1443-6019
• N16840
• SMSF0004829
• 76973-34-7
• STK080081

• MDL： MFCD00475800
• Inchi： 1S/C20H15N5O3/c1-12-17-18(13-7-9-15(10-8-13)25(26)27)16(11-21)19(22)28-20(17)24(23-12)14-5-3-2-4-6-14/h2-10,18H,22H2,1H3
• InChI Key： JQNRRYBMONLNDN-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(=CC=2)[N+](=O)[O-])C2C(C)=NN(C3C=CC=CC=3)C1=2)N

Computed Properties

• Exact Mass: 373.11765
• Monoisotopic Mass: 373.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 120

Additional information on 6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile

Introduction to 6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 76973-34-7) and Its Emerging Applications in Chemical Biology

6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile, identified by its CAS number 76973-34-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrazole-pyranopyrazole hybrid scaffold, which is well-documented for its versatile biological activities. The presence of multiple functional groups, including an amino group, a methyl group, a nitro-substituted phenyl ring, and a phenyl moiety, contributes to its intricate molecular interactions and potential therapeutic applications.

The nitrophenyl substituent at the 4-position of the pyrazole ring is particularly noteworthy, as it introduces a region of high electrophilicity and reactivity. This feature has been exploited in various biochemical assays and drug discovery campaigns. In recent years, nitroaromatic compounds have been extensively studied for their ability to modulate enzyme activity and interact with biological targets. The carbonitrile group at the 5-position further enhances the compound's reactivity, allowing for further derivatization and functionalization. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their binding affinity to biological targets. Studies utilizing molecular docking simulations have suggested that 6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile may interact with proteins involved in inflammatory pathways and cancer metabolism. These predictions are supported by experimental data demonstrating its ability to inhibit certain kinases and modulate redox-sensitive signaling cascades.

The pyrano[2,3-c]pyrazole core is a privileged scaffold that has been explored in numerous drug discovery programs due to its favorable pharmacokinetic properties and broad spectrum of biological activities. This scaffold is known to exhibit anti-inflammatory, antiviral, and anticancer effects. The incorporation of additional heterocyclic rings into this framework can further enhance binding affinity and selectivity. For instance, studies have shown that derivatives of this class can exhibit potent activity against Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways.

In the realm of drug development, the amino group at the 6-position provides a handle for further chemical modifications, such as coupling with carboxylic acid derivatives or forming amide linkages. This flexibility allows medicinal chemists to fine-tune the pharmacological profile of the compound by introducing different substituents or tags for metabolic stability or targeting specificity. Recent patents have highlighted the use of such modifications in developing novel small-molecule inhibitors for therapeutic applications.

The phenyl ring at the 1-position adds another layer of complexity to the molecule's interactions with biological targets. Phenyl rings are commonly found in bioactive molecules due to their ability to engage in π-stacking interactions and hydrophobic effects. In the context of 6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile, this phenyl moiety may contribute to binding affinity through interactions with aromatic residues in protein targets. Additionally, it serves as a platform for further derivatization via cross-coupling reactions or other palladium-catalyzed transformations.

Emerging research indicates that this compound may also exhibit properties relevant to neurodegenerative diseases. The pyrazole-pyranopyrazole scaffold has been implicated in modulating cholinergic systems and inhibiting enzymes associated with neuroinflammation. Preclinical studies have suggested that derivatives of this class could serve as potential candidates for treating conditions such as Alzheimer's disease or Parkinson's disease. The nitro group's ability to undergo reduction to an amine under physiological conditions may also play a role in modulating neurotransmitter release or receptor activity.

The synthesis of 6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile presents unique challenges due to its complex structure. Multi-step synthetic routes typically involve cyclization reactions between appropriately substituted precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient access to such heterocycles using transition-metal catalysis or organocatalytic approaches. These innovations have not only improved yields but also reduced the environmental impact of synthesis by minimizing waste generation.

The carbonitrile group at the 5-position serves multiple purposes beyond mere structural integrity. It can act as a bioisostere for other functionalities such as carboxylic acids or esters while maintaining similar electronic properties. Additionally, it can be selectively modified under specific conditions to introduce other pharmacophoric elements without disrupting the core scaffold's activity. Such adaptability makes this compound an attractive scaffold for structure-based drug design initiatives.

In conclusion,6-amino-3-methyl-4-(4-nitrophenyl)-1-phenyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 76973-34-7) represents a promising lead compound with diverse biological activities and synthetic versatility. Its unique structural features make it suitable for targeting multiple disease pathways simultaneously—a strategy increasingly favored in modern drug development efforts known as polypharmacology. As research continues into this class of molecules,nitroaromatic-containing heterocycles like this one are likely to play an important role in addressing unmet medical needs across various therapeutic areas.